2-(4-amino-3-methylphenyl)ethan-1-ol hydrochloride
Overview
Description
2-(4-Amino-3-methylphenyl)ethan-1-ol hydrochloride, commonly referred to as AMPEH, is a chemical compound widely used in scientific research. It is an organic compound with the molecular formula C9H13ClN2O and a molecular weight of 204.67 g/mol. AMPEH is used in a variety of research applications, including synthesis, biochemical and physiological studies, and drug development. In
Scientific Research Applications
AMPEH is widely used for a variety of scientific research applications. It has been used in biochemical and physiological studies to examine its effects on the body and its potential therapeutic applications. It has also been used in drug development and synthesis studies, as it is a useful intermediate for the production of a variety of compounds.
Mechanism of Action
The mechanism of action of AMPEH is not fully understood. It is believed to act as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood, anxiety, and cognition. It has also been found to have anti-inflammatory and anti-apoptotic effects.
Biochemical and Physiological Effects
AMPEH has been found to have a variety of biochemical and physiological effects. In biochemical studies, it has been shown to inhibit the enzyme tyrosinase, which is involved in the production of melanin. In physiological studies, it has been found to reduce inflammation, reduce oxidative stress, and increase the production of nitric oxide.
Advantages and Limitations for Lab Experiments
The use of AMPEH in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is easy to synthesize. It is also highly soluble in water and has a low toxicity, making it safe to work with in the laboratory. However, there are some limitations to using AMPEH in experiments. It has a relatively short shelf-life, and its effects can vary depending on the concentration used.
Future Directions
The potential future directions for AMPEH research are vast. One possible direction is to explore its use in drug development, as it has been shown to have a variety of biochemical and physiological effects. Another direction is to further explore its mechanism of action and its potential therapeutic applications. Additionally, further research could be done to examine its effects on the body at different concentrations and to develop more efficient and cost-effective methods for its synthesis.
Synthesis Methods
The synthesis of AMPEH is generally done via a two-step process. First, the starting material, 4-amino-3-methylphenol (AMP), is reacted with ethylene oxide in aqueous solution. This reaction produces 4-amino-3-methylphenoxyethanol (AMPEE), which is then reacted with hydrochloric acid to form AMPEH. This method is a simple and cost-effective way to produce AMPEH, and can be easily scaled up for large-scale production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-amino-3-methylphenyl)ethan-1-ol hydrochloride involves the reaction of 4-amino-3-methylbenzaldehyde with nitroethane to form 2-(4-amino-3-methylphenyl)ethanol, which is then converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "4-amino-3-methylbenzaldehyde", "nitroethane", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-amino-3-methylbenzaldehyde is reacted with nitroethane in the presence of a base such as potassium carbonate to form 2-(4-amino-3-methylphenyl)ethanol.", "Step 2: The resulting 2-(4-amino-3-methylphenyl)ethanol is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(4-amino-3-methylphenyl)ethan-1-ol." ] } | |
CAS RN |
2758001-59-9 |
Molecular Formula |
C9H14ClNO |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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